Cas no 923174-05-4 (2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 923174-05-4
• MF: C₁₅H₁₁FN₄O₂
• MW: 298.271846055985
• CID: 5497329
• Update Time: 2025-05-25

2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)acetamide
• 2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C15H11FN4O2/c16-11-6-4-10(5-7-11)9-13(21)18-15-20-19-14(22-15)12-3-1-2-8-17-12/h1-8H,9H2,(H,18,20,21)
• InChI Key： BJYVLQJTKLTBES-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=NC=CC=C2)O1)(=O)CC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 923174-05-4)

The compound 2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 923174-05-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its molecular framework combines a fluorophenyl group, a pyridine ring, and an oxadiazole moiety, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeting signal transduction pathways.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The structural features of 923174-05-4—such as its hydrogen-bond acceptors and aromatic systems—suggest favorable drug-likeness properties, a topic frequently searched in AI-driven drug design platforms. Its bioisosteric potential (e.g., replacing thiazoles with oxadiazoles) is another hot topic in computational chemistry forums.

From a synthetic perspective, 2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide exemplifies modern heterocyclic chemistry strategies. The oxadiazole ring, known for its metabolic stability, is often explored in fragment-based drug discovery—a trending keyword in PubMed and Google Scholar queries. The compound’s fluorine substitution also aligns with the "fluorine in pharmaceuticals" discourse, a niche with high SEO traction due to its role in improving bioavailability and binding affinity.

Analytical characterization of CAS No. 923174-05-4 typically involves HPLC, NMR, and mass spectrometry—techniques central to quality control debates in pharma manufacturing. Its logP and pKa values (frequently queried in Cheminformatics databases) further highlight its suitability for blood-brain barrier penetration studies, a critical area in neurotherapeutic research.

Beyond its pharmacological potential, this compound’s patent landscape is a subject of interest. Searches for "oxadiazole patents 2023" reveal competitive activity in IP protection for similar structures, emphasizing its commercial relevance. Additionally, its green chemistry synthesis routes (e.g., catalyst-free cyclization) resonate with the growing emphasis on sustainable chemistry in academic and industrial circles.

In conclusion, 2-(4-fluorophenyl)-N-5-(pyridin-2-yl)-1,3,4-oxadiazol-2-ylacetamide represents a multifaceted compound bridging medicinal chemistry, materials science, and computational modeling. Its intersection with high-traffic search terms like "structure-activity relationship (SAR)" and "lead optimization" ensures its continued relevance in both scholarly and applied research contexts.